Cas no 131474-38-9 (D-Luciferin-60-beta-D-Galactopyranoside)

• Product Name: D-Luciferin-60-beta-D-Galactopyranoside
• CAS No: 131474-38-9
• MF: C₁₇H₁₈N₂O₈S₂
• MW: 442.463422298431
• CID: 142092
• PubChem ID: 193947
• Update Time: 2025-11-27

D-Luciferin-60-beta-D-Galactopyranoside Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylicacid, 2-[6-(b-D-galactopyranosyloxy)-2-benzothiazolyl]-4,5-dihydro-,(4S)-
• D-Luciferin-60-beta-D-Galactopyranoside
• D-LUCIFERIN-6-0-ß-D-GALACTOPYRANOSIDE
• D-LUCIFERIN-6-O-BETA-D-GALACTOPYRANOSIDE
• D-LUCIFERIN-6-O-β-D-GALACTOPYRANOSIDE
• 6-O-(b-D-Galactopyranosyl)luciferin
• luciferin-O-galactopyranoside
• D-Luciferin-6-O b-D-galactopyranoside
• D-Luciferin galactoside *CAS 131474-38-9*
• DTXSID10927214
• 4-Thiazolecarboxylic acid, 2-(6-(beta-D-galactopyranosyloxy)-2-benzothiazolyl)-4,5-dihydro-, (4S)-
• (4S)-2-[6-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,3-benzothiazol-2-yl]-4,5-dihydro-1,3-thiazole-4-carboxylic acid
• 131474-38-9
• AKOS040752719
• 2-[6-(Hexopyranosyloxy)-1,3-benzothiazol-2-yl]-4,5-dihydro-1,3-thiazole-4-carboxylic acid
• 4-Thiazolecarboxylic acid, 2-[6-(beta-D-galactopyranosyloxy)-2-benzothiazolyl]-4,5-dihydro-, (4S)-
• D-Luciferin-O-beta-galactopyranoside
• D-Luciferin-6-O-b-D-galactopyranoside
• 6-O-beta-D-galactopyranosyl-luciferin
• Luciferin-O-gal
• (4S)-2-(6-{[(2S,3R,4S,5R,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}-1,3-BENZOTHIAZOL-2-YL)-4,5-DIHYDRO-1,3-THIAZOLE-4-CARBOXYLIC ACID

• Inchi： 1S/C17H18N2O8S2/c20-4-9-11(21)12(22)13(23)17(27-9)26-6-1-2-7-10(3-6)29-15(18-7)14-19-8(5-28-14)16(24)25/h1-3,8-9,11-13,17,20-23H,4-5H2,(H,24,25)/t8-,9-,11+,12+,13-,17-/m1/s1
• InChI Key： OUKXHVUTHGDBNY-VEAFCXQSSA-N
• SMILES： S1C(C2=N[C@@H](C(=O)O)CS2)=NC2=CC=C(C=C12)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 442.05000
• Monoisotopic Mass: 442.05045788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 216Ų

Experimental Properties

• Color/Form: Solid powder
• PSA: 215.47000
• LogP: -1.14280

D-Luciferin-60-beta-D-Galactopyranoside Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on D-Luciferin-60-beta-D-Galactopyranoside

Introduction to 4-Thiazolecarboxylicacid, 2-[6-(β-D-galactopyranosyloxy)-2-benzothiazolyl]-4,5-dihydro-,(4S)- (CAS No. 131474-38-9)

The compound 4-Thiazolecarboxylicacid, 2-[6-(β-D-galactopyranosyloxy)-2-benzothiazolyl]-4,5-dihydro-,(4S)-, identified by its CAS number 131474-38-9, represents a fascinating intersection of heterocyclic chemistry and bioconjugation. This molecule, featuring a thiazole core appended with a benzothiazole moiety and a β-D-galactopyranosyl glycosidic linkage, has garnered attention in the field of medicinal chemistry due to its structural complexity and potential biological activity.

Recent advancements in the study of glycosylated heterocycles have highlighted the significance of such compounds in modulating biological pathways. The presence of the galactose moiety at the 6-position of the benzothiazole ring introduces a recognized recognition motif for various biological receptors, including lectins and glycoside hydrolases. This feature makes the compound a promising candidate for applications in drug design, particularly in targeted therapies where specific carbohydrate-protein interactions are exploited.

The stereochemical configuration at the 4-position, denoted as (4S), underscores the importance of chirality in pharmaceutical development. Chiral centers often dictate the pharmacokinetic and pharmacodynamic properties of molecules, making their precise control crucial for therapeutic efficacy. The synthesis of this compound requires sophisticated methodologies to ensure high enantiomeric purity, which is essential for its intended applications.

Recent studies have demonstrated that derivatives of thiazole and benzothiazole exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a glycosidic linkage not only enhances solubility but also modulates binding affinity to biological targets. For instance, modifications at the galactose residue can fine-tune interactions with specific glycan-binding proteins, offering a strategic approach to develop novel biotherapeutics.

In the realm of drug discovery, the combination of heterocyclic scaffolds with glycosylated groups has proven to be particularly fruitful. The benzothiazole moiety is known for its role in stabilizing bioactive structures through aromatic stacking interactions and hydrogen bonding capabilities. When coupled with a galactose unit, the resulting molecule can exhibit enhanced binding affinity to target proteins involved in disease pathways.

One particularly intriguing aspect of this compound is its potential as a prodrug or precursor for more complex molecules. The thiazole carboxylic acid functionality provides a handle for further derivatization, allowing chemists to explore novel analogs with tailored properties. Such flexibility is invaluable in medicinal chemistry pipelines where rapid iteration and optimization are key.

The synthesis of 4-Thiazolecarboxylicacid, 2-[6-(β-D-galactopyranosyloxy)-2-benzothiazolyl]-4,5-dihydro-,(4S)- involves multiple steps, including glycosylation reactions and stereoselective transformations. Advanced techniques such as chiral resolution or enzymatic catalysis may be employed to achieve the desired stereochemical outcome. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding modes of this compound with potential targets. By leveraging docking algorithms and molecular dynamics simulations, researchers can predict how this molecule interacts with biological receptors at an atomic level. Such insights are invaluable for guiding medicinal chemistry efforts aimed at optimizing potency and selectivity.

The role of carbohydrates in biology cannot be overstated. Glycans are ubiquitous molecules that mediate a wide range of cellular processes, including cell adhesion, signal transduction, and immune responses. By designing molecules that mimic or interfere with these interactions, researchers can develop novel therapeutic strategies for treating diseases associated with aberrant glycosylation.

In conclusion,4-Thiazolecarboxylicacid, 2-[6-(β-D-galactopyranosyloxy)-2-benzothiazolyl]-4,5-dihydro-,(4S)- represents a structurally complex yet promising candidate for further exploration in medicinal chemistry. Its unique combination of heterocyclic moieties and glycosidic linkages positions it as a valuable tool for developing targeted therapies. As research continues to uncover new biological functions associated with glycans and heterocycles, this compound is poised to play an important role in future drug discovery endeavors.